Cas no 2645-32-1 (PR-619)
PR-619 structure
Product Name:PR-619
CAS No:2645-32-1
MF:C7H5N5S2
MW:223.278096914291
MDL:MFCD00830384
CID:1059894
PubChem ID:2817763
Update Time:2025-04-20
PR-619 Chemical and Physical Properties
Names and Identifiers
-
- PR 619
- PR-619
- (2,6-diamino-5-thiocyanatopyridin-3-yl) thiocyanate
- 2,?6-?Diamino-?3,?5-?dithiocyanopyridine
- 3,5-Bis-thiocyanato-pyridine-2,6-diamine
- 3,5-dithiocyanatopyridine-2,6-diamine
- PR-619 (PR 619)
- 2,6-diamino-3,5-bis(thiocyanato)pyridine
- 2,6-Diamino-3,5-dithiocyanato-pyridin
- 2,6-Diamino-3,5-dithiocyanopyridine
- 2,6-Diaminopyridine-3,5-bis(thiocyanate)
- HMS1440E01
- QC-8206
- Thiocyanic acid,2,6-diamino-3,5-pyridinediyl ester
- Thiocyanic acid C,C′-(2,6-diamino-3,5-pyridinediyl) ester
- Thiocyanic acid C,C′-(2,6-diamino-3,5-pyridinediyl) ester; 2,6-Diaminopyridine-3,5-bis(thiocyanate)
- Thiocyanic acid, 2,6-diamino-3,5-pyridinediyl ester
- AK161038
- Maybridge3_003257
- AOB1115
- HMS3653C09
- JFD01947
- BCP07903
- s7130
- FCH2295945
- IDI1_014644
- 2,6-Diamino-3,5-bisthiocyanatopyridine
-
- MDL: MFCD00830384
- Inchi: 1S/C7H5N5S2/c8-2-13-4-1-5(14-3-9)7(11)12-6(4)10/h1H,(H4,10,11,12)
- InChI Key: ZXOBLNBVNROVLC-UHFFFAOYSA-N
- SMILES: S(C#N)C1C(N)=NC(=C(C=1)SC#N)N
Computed Properties
- Exact Mass: 222.99900
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 261
- Topological Polar Surface Area: 163
Experimental Properties
- Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 210 ºC
- Solubility: Almost insoluble (0.036 g/l) (25 º C),
- PSA: 163.84000
- LogP: 1.90366
PR-619 Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H315-H317-H318-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-37/38-41-43
- Safety Instruction: 26-36/37/39
-
Hazardous Material Identification:
- HazardClass:8
- PackingGroup:Ⅲ
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PR-619 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-13814-10mM*1mLinDMSO |
PR-619 |
2645-32-1 | 98.47% | 10mM*1mLinDMSO |
¥753 | 2023-07-26 | |
| MedChemExpress | HY-13814-10mg |
PR-619 |
2645-32-1 | 98.47% | 10mg |
¥684 | 2024-05-24 | |
| MedChemExpress | HY-13814-50mg |
PR-619 |
2645-32-1 | 98.47% | 50mg |
¥1500 | 2024-05-24 | |
| S e l l e c k ZHONG GUO | S7130-25mg |
PR-619 |
2645-32-1 | 99.76% | 25mg |
¥1199.99 | 2023-09-15 | |
| DC Chemicals | DC7252-100 mg |
PR-619 |
2645-32-1 | >98% | 100mg |
$250.0 | 2022-02-28 | |
| DC Chemicals | DC7252-250 mg |
PR-619 |
2645-32-1 | >98% | 250mg |
$500.0 | 2022-02-28 | |
| DC Chemicals | DC7252-1 g |
PR-619 |
2645-32-1 | >98% | 1g |
$1000.0 | 2022-02-28 | |
| Chemenu | CM172592-50mg |
3,5-Bis-thiocyanato-pyridine-2,6-diamine |
2645-32-1 | 98% | 50mg |
$164 | 2021-08-05 | |
| TRC | P699010-25mg |
PR 619 |
2645-32-1 | 25mg |
$ 167.00 | 2023-09-06 | ||
| TRC | P699010-250mg |
PR 619 |
2645-32-1 | 250mg |
$ 1317.00 | 2023-09-06 |
PR-619 Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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